Cas no 72635-67-7 (9H-Purin-6-amine,2-chloro-9-b-L-ribofuranosyl-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-b-L-ribofuranosyl-
• CAS No: 72635-67-7
• MF: C₁₀H₁₂ClN₅O₄
• MW: 301.686380386353
• CID: 549887
• PubChem ID: 15573116
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-b-L-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-b-L-ribofuranosyl-
• 2-Chloro-L-adenosine
• L-2-CHLOROADENOSINE(9 -(Β- L-RIBOFURANOSYL)- 2-CHLORO-6-AMINOPURINE
• 72635-67-7
• (2S,3S,4R,5S)-2-(6-Amino-2-chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2S,3S,4R,5S)-2-(6-Amino-2-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• L-2-Chloroadenosine(9-(beta-L-ribofuranosyl)-2-chloro-6-aminopurine)

• Inchi： 1S/C10H12ClN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)/t3-,5-,6-,9-/m0/s1
• InChI Key： BIXYYZIIJIXVFW-GIMIYPNGSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 301.0577816g/mol
• Monoisotopic Mass: 301.0577816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54000
• LogP: -0.74540